7-Bromo-4-oxo-4H-chromene-3-carbonitrile

• IUPAC Name: 7-bromo-4-oxochromene-3-carbonitrile
• InChI: InChI=1S/C10H4BrNO2/c11-7-1-2-8-9(3-7)14-5-6(4-12)10(8)13/h1-3,5H
• InChI Key: HXMFXOOXKLFQLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)OC=C(C2=O)C#N
• Molecular Formula: C10H4BrNO2
• Molecular Weight: 250.05 g/mol

Description

7-Bromo-4-oxo-4H-chromene-3-carbonitrile, or 7-Bromo-4-oxo-4H-chromene-3-CN, is a heterocyclic compound that has a wide range of applications in the scientific research field. It is a versatile compound that can be used in a variety of different experiments and can be used to create a variety of different molecules.

Scientific Research Applications

Electrocatalytic Multicomponent Assembling

7-Bromo-4-oxo-4H-chromene-3-carbonitrile derivatives, specifically 2-Amino-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile derivatives, have been produced through an efficient electrocatalytic multicomponent assembling process. This method involves the reaction of aryl aldehydes, 4-hydroxycoumarin, and malononitrile under neutral conditions, using sodium bromide as an electrolyte (Vafajoo et al., 2014).

Synthesis of Chromene Derivatives

The compound is used in the synthesis of unsymmetrical 4-oxo-2-vinyl-4H-chromene-3-carbonitrile dyes via the Knoevenagel reaction. This involves reacting 2-methyl-4-oxo-4H-chromene-3-carbonitrile with various aldehydes to create new derivatives with notable spectral properties (Levchenko et al., 2018).

Crystallographic Studies

The structure of derivatives of 7-Bromo-4-oxo-4H-chromene-3-carbonitrile, like 2-amino-4-(3-nitrophenyl)-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile, has been analyzed using X-ray diffraction techniques. These studies offer insights into the molecular and crystalline structures of these compounds (Sharma et al., 2015).

Antimicrobial Activity

A range of chromeno pyrimidinone derivatives synthesized from 7-Bromo-4-oxo-4H-chromene-3-carbonitrile analogs have been evaluated for their antimicrobial activities against various bacterial and fungal strains. This indicates potential applications in developing new antimicrobial agents (Banothu & Bavanthula, 2012).

Synthesis of Antimicrobial and Antitumor Agents

Derivatives of 7-Bromo-4-oxo-4H-chromene-3-carbonitrile have been synthesized and assessed for their biological activities, including significant antitumor activities in planta, demonstrating their potential in pharmaceutical applications (El-Shaaer, 2013).